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molecular formula C10H9NO B1361508 4-Methylquinolin-6-ol CAS No. 5429-01-6

4-Methylquinolin-6-ol

Cat. No. B1361508
CAS RN: 5429-01-6
M. Wt: 159.18 g/mol
InChI Key: YSCLQXFVKXKSMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07692016B2

Procedure details

To a stirred solution of 4-hydroxyaniline (1 g. 9.1 mmol.) in acetic acid (10 ml), activated silferc (1.46 g. ferric chloride 9.1 mmol) was added under nitrogen atmosphere. The reaction mixture was stirred for 5 minutes and methyl vinyl ketone (MVK) (0.70 g, 10.1 mmol) was added slowly over a period of 15 minutes. The reaction mixture was heated to 70° C. and maintained between 70-75° C. for one hour. Anhydrous zinc chloride (1.24 g. 9.1 mmol) was added and the reaction was further refluxed for two hours. The reaction mixture was cooled, filtered, basified with 10% NaOH solution, extracted with ethyl acetate (3×20 ml), dried over Na2SO4 and evaporated to give the product; Yield 65%.
Name
4-hydroxyaniline
Quantity
1 g
Type
reactant
Reaction Step One
[Compound]
Name
ferric chloride
Quantity
9.1 mmol
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
10 mL
Type
solvent
Reaction Step One
Name
methyl vinyl ketone
Quantity
0.7 g
Type
reactant
Reaction Step Two
Name
zinc chloride
Quantity
1.24 g
Type
catalyst
Reaction Step Three
Name
6-Hydroxy-4-Methylquinoline
Yield
65%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[CH:4][CH:3]=1.[CH:9]([C:11]([CH3:13])=O)=[CH2:10]>C(O)(=O)C.[Cl-].[Zn+2].[Cl-]>[OH:1][C:2]1[CH:8]=[C:7]2[C:5](=[CH:4][CH:3]=1)[N:6]=[CH:10][CH:9]=[C:11]2[CH3:13] |f:3.4.5|

Inputs

Step One
Name
4-hydroxyaniline
Quantity
1 g
Type
reactant
Smiles
OC1=CC=C(N)C=C1
[Compound]
Name
ferric chloride
Quantity
9.1 mmol
Type
reactant
Smiles
Name
acetic acid
Quantity
10 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
methyl vinyl ketone
Quantity
0.7 g
Type
reactant
Smiles
C(=C)C(=O)C
Step Three
Name
zinc chloride
Quantity
1.24 g
Type
catalyst
Smiles
[Cl-].[Zn+2].[Cl-]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
70 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred for 5 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
maintained between 70-75° C. for one hour
Duration
1 h
TEMPERATURE
Type
TEMPERATURE
Details
the reaction was further refluxed for two hours
Duration
2 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
FILTRATION
Type
FILTRATION
Details
filtered
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (3×20 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
to give the product

Outcomes

Product
Details
Reaction Time
 5 min
Name
6-Hydroxy-4-Methylquinoline
Type
Smiles
OC=1C=C2C(=CC=NC2=CC1)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 65%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.